Cas no 120341-33-5 (2-{(tert-butoxy)carbonylamino}pentanedioic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}pentanedioic acid
• CAS No: 120341-33-5
• MF: C₁₀H₁₇NO₆
• MW: 247.24508357048
• CID: 2855798
• PubChem ID: 433622
• Update Time: 2025-08-03

2-{(tert-butoxy)carbonylamino}pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}pentanedioic acid
• N-Boc-DL-glutamic acid
• N-(t-boc)-glutamic acid
• 4ZG77G5NCH
• NSC-334310
• Z594127880
• 2-((tert-Butoxycarbonyl)amino)pentanedioic acid
• MFCD00190790
• DL-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-
• AKOS009157287
• Boc-Glu(OtBu)-OH;Boc-L-glutamic acid;5-tert-butyl ester
• 860-719-8
• EN300-189155
• AB01648
• (tert-Butoxycarbonyl)glutamic acid
• 120341-33-5
• N-(tert-Butoxycarbonyl)-L-glutamic acid; Boc-Glu-OH
• LS-13856
• 2-(tert-butoxycarbonylamino)pentanedioic acid
• N-[(1,1-Dimethylethoxy)carbonyl]glutamic acid
• DB-046371
• SY024108
• SY015048
• VEA34133
• Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-
• 2-{[(tert-butoxy)carbonyl]amino}pentanedioic acid
• SCHEMBL2769978
• N-tert-Butoxycarbonyl-DL-glutamic acid
• Boc-L-glutamic acid
• NSC334310
• 2-(((tert-butoxy)carbonyl)amino)pentanedioic acid
• 2-([(tert-Butoxy)carbonyl]amino)pentanedioic acid
• SCHEMBL13170373

• Inchi： 1S/C10H17NO6/c1-10(2,3)17-9(16)11-6(8(14)15)4-5-7(12)13/h6H,4-5H2,1-3H3,(H,11,16)(H,12,13)(H,14,15)
• InChI Key： AQTUACKQXJNHFQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.10558726Da
• Monoisotopic Mass: 247.10558726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}pentanedioic acid

2-{(tert-butoxy)carbonylamino}pentanedioic Acid: A Comprehensive Overview

2-{(tert-butoxy)carbonylamino}pentanedioic acid, also known by its CAS number 120341-33-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of pentanedioic acid, which is a dicarboxylic acid with five carbon atoms. The presence of the tert-butoxy carbonyl amino group introduces unique chemical properties that make it valuable for various applications.

The structure of 2-{(tert-butoxy)carbonylamino}pentanedioic acid consists of a pentanedioic acid backbone with a substituted amino group at the second carbon. The tert-butoxy carbonyl (BOC) group is a well-known protecting group in organic synthesis, often used to temporarily block amine functionalities during complex molecule constructions. This feature makes the compound particularly useful in peptide synthesis and other multi-step organic reactions where precise control over functional groups is essential.

Recent studies have highlighted the potential of 120341-33-5 in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, including antibiotics and anticancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation.

In terms of synthesis, 2-{(tert-butoxy)carbonylamino}pentanedioic acid can be prepared via several methods, including nucleophilic substitution and amide coupling reactions. The choice of synthetic pathway depends on the desired scale, purity, and specific functional group requirements. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to enhance reaction efficiency and selectivity.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, 120341-33-5 has been studied for its biodegradability and eco-toxicological effects. Research indicates that under aerobic conditions, the compound undergoes rapid degradation, reducing its environmental footprint. This property is particularly important for industries aiming to comply with stringent environmental regulations.

Looking ahead, the versatility of 2-{(tert-butoxy)carbonylamino}pentanedioic acid suggests that it will continue to play a pivotal role in both academic research and industrial applications. Its use as a building block in complex molecule synthesis, combined with its favorable chemical properties, positions it as a key compound in the development of novel therapeutic agents.

In conclusion, 120341-33-5, or 2-{(tert-butoxy)carbonylamino}pentanedioic acid, is a multifaceted compound with significant potential in organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in its application and synthesis, underscores its importance as a valuable tool in modern chemical research.